2-bromo-6-(trichloromethyl)pyridine
Overview
Description
2-Bromo-6-(trichloromethyl)pyridine, also known as 2-Br-6-TCMP, is a heterocyclic aromatic compound with a unique chemical structure. It is a colorless solid and has a boiling point of 332 °C. 2-Br-6-TCMP is a versatile molecule that has been used in numerous scientific research applications, including synthesis, drug development, and biochemistry. In
Scientific Research Applications
2-bromo-6-(trichloromethyl)pyridine has been used in a variety of scientific research applications. It has been used in the synthesis of organic molecules, such as polymers and drugs. It has also been used in biochemistry, as a probe to study the structure and function of proteins, and as a tool to study enzyme-catalyzed reactions. 2-bromo-6-(trichloromethyl)pyridine has also been used in drug development, as a potential therapeutic agent for cancer and other diseases.
Mechanism of Action
The mechanism of action of 2-bromo-6-(trichloromethyl)pyridine is not well understood. However, it is believed to interact with proteins, enzymes, and other molecules in the body to produce a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
2-bromo-6-(trichloromethyl)pyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells, inhibit the activity of enzymes involved in cell division, and increase the production of certain proteins involved in cell signaling. It has also been shown to increase the production of certain hormones, such as cortisol and epinephrine, and to reduce inflammation.
Advantages and Limitations for Lab Experiments
2-bromo-6-(trichloromethyl)pyridine is a versatile molecule that can be used in a variety of laboratory experiments. It has the advantage of being relatively easy to synthesize and is also relatively stable. However, it is also relatively expensive, and its effects on proteins and enzymes are not always predictable.
Future Directions
In the future, 2-bromo-6-(trichloromethyl)pyridine could be used in a variety of applications, such as drug development and the study of enzyme-catalyzed reactions. It could also be used to study the structure and function of proteins, as well as to study the biochemical and physiological effects of drugs. Additionally, 2-bromo-6-(trichloromethyl)pyridine could be used to study the effects of environmental toxins on the body. Finally, 2-bromo-6-(trichloromethyl)pyridine could be used to develop new therapeutic agents for the treatment of cancer and other diseases.
Synthesis Methods
2-bromo-6-(trichloromethyl)pyridine can be synthesized via a two-step process. The first step involves the reaction of trichloromethyl pyridine with bromine to form 2-bromo-6-trichloromethyl pyridine. The second step involves the reaction of 2-bromo-6-trichloromethyl pyridine with a base such as potassium hydroxide to form 2-bromo-6-(trichloromethyl)pyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-(trichloromethyl)pyridine involves the bromination of 2-chloro-6-(trichloromethyl)pyridine.", "Starting Materials": [ "2-chloro-6-(trichloromethyl)pyridine", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "In a round-bottom flask, add 2-chloro-6-(trichloromethyl)pyridine, acetic acid, and sodium acetate.", "Stir the mixture at room temperature for 10 minutes.", "Add bromine dropwise to the mixture while stirring.", "Heat the mixture to reflux for 2 hours.", "Cool the mixture to room temperature and filter the precipitate.", "Wash the precipitate with water and dry it under vacuum.", "Recrystallize the product from ethanol to obtain 2-bromo-6-(trichloromethyl)pyridine." ] } | |
CAS RN |
2770359-74-3 |
Product Name |
2-bromo-6-(trichloromethyl)pyridine |
Molecular Formula |
C6H3BrCl3N |
Molecular Weight |
275.4 |
Purity |
95 |
Origin of Product |
United States |
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